(4-(3-chloro-4-fluorophenyl)-1,1-dioxido-4H-benzo[b][1,4]thiazin-2-yl)(pyrrolidin-1-yl)methanone

• IUPAC Name: [4-(3-chloro-4-fluorophenyl)-1,1-dioxo-1λ6,4-benzothiazin-2-yl]-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C19H16ClFN2O3S/c20-14-11-13(7-8-15(14)21)23-12-18(19(24)22-9-3-4-10-22)27(25,26)17-6-2-1-5-16(17)23/h1-2,5-8,11-12H,3-4,9-10H2
• InChI Key: XHPKTMKQFAQPOD-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2=CN(C3=CC=CC=C3S2(=O)=O)C4=CC(=C(C=C4)F)Cl
• Molecular Formula: C19H16ClFN2O3S
• Molecular Weight: 406.9 g/mol

Description

The compound appears to contain several functional groups and structural components, including a 4H-benzo[b][1,4]thiazin-2-yl group, a pyrrolidin-1-yl group, and a 3-chloro-4-fluorophenyl group. These groups are common in many biologically active compounds and pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple functional groups. The 4H-benzo[b][1,4]thiazin-2-yl group, for instance, is a heterocyclic component that contains sulfur and nitrogen.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For instance, the presence of a pyrrolidine ring could contribute to its stereochemistry.

Scientific Research Applications

Tyrosinase Inhibition

• Research : Scientists have investigated tyrosinase inhibitors for pharmaceutical and cosmetic applications. .
• Findings : Incorporating this fragment into distinct chemotypes enhances tyrosinase inhibition. .

Anti-Inflammatory and Analgesic Properties

• Derivatives : Among indole derivatives, compounds containing the 3-chloro-4-fluorophenyl motif have shown anti-inflammatory and analgesic activities. .

Potential Plant Hormone Activity

• Indole-3-acetic acid : This compound, produced from tryptophan degradation in plants, acts as a plant hormone. .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For instance, many compounds containing a pyrrolidine ring are used in drug discovery due to their ability to efficiently explore the pharmacophore space.

Future Directions

The future directions for this compound could involve further studies to determine its potential uses. Given the presence of several functional groups common in pharmaceuticals, it could be of interest in drug discovery.